Cas no 2885995-04-8 (1,4-Dimethyl-3-cyclohexen-1-amine)

• Product Name: 1,4-Dimethyl-3-cyclohexen-1-amine
• CAS No: 2885995-04-8
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 5309623
• Update Time: 2025-11-02

1,4-Dimethyl-3-cyclohexen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-3-cyclohexen-1-amine
• 1,4-Dimethyl-cyclohex-3-enylamine

• Inchi： 1S/C8H15N/c1-7-3-5-8(2,9)6-4-7/h3H,4-6,9H2,1-2H3
• InChI Key： SXCUEHBCFLBQHB-UHFFFAOYSA-N
• SMILES： C1(C)(N)CCC(C)=CC1

Experimental Properties

• Density: 0.871±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 161.9±29.0 °C(Predicted)
• pka: 10.14±0.40(Predicted)

Additional information on 1,4-Dimethyl-3-cyclohexen-1-amine

Comprehensive Guide to 1,4-Dimethyl-3-cyclohexen-1-amine (CAS No. 2885995-04-8): Properties, Applications, and Market Insights

1,4-Dimethyl-3-cyclohexen-1-amine (CAS No. 2885995-04-8) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This cyclohexene derivative is known for its unique structural features, which make it valuable in various synthetic applications. In this article, we delve into the chemical properties, industrial uses, and emerging trends surrounding this compound, ensuring you gain a thorough understanding of its significance.

The molecular structure of 1,4-Dimethyl-3-cyclohexen-1-amine includes a cyclohexene ring substituted with two methyl groups and an amine functional group. This configuration contributes to its reactivity and versatility in organic synthesis. Researchers often explore its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and fine chemicals. Its CAS No. 2885995-04-8 serves as a unique identifier, facilitating precise communication among scientists and suppliers.

One of the most compelling aspects of 1,4-Dimethyl-3-cyclohexen-1-amine is its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound is being investigated for its potential in eco-friendly synthesis routes. Its ability to participate in catalytic reactions with minimal waste generation aligns with the global push for environmentally responsible chemical processes. This makes it a topic of interest in academic research and industrial R&D.

In the pharmaceutical sector, 1,4-Dimethyl-3-cyclohexen-1-amine is often utilized as a precursor for active pharmaceutical ingredients (APIs). Its structural flexibility allows for modifications that can lead to novel drug candidates. Recent studies have highlighted its potential in the synthesis of central nervous system (CNS) agents, which are critical in treating neurological disorders. This application is particularly relevant given the rising prevalence of such conditions worldwide.

The demand for 1,4-Dimethyl-3-cyclohexen-1-amine is also influenced by trends in the flavor and fragrance industry. Its amine functionality and cyclic structure make it a candidate for creating unique aromatic compounds. Perfumers and food scientists are exploring its derivatives for their potential to enhance sensory experiences, catering to the growing consumer preference for natural and exotic scents.

From a market perspective, the supply chain for 1,4-Dimethyl-3-cyclohexen-1-amine (CAS No. 2885995-04-8) is evolving to meet increasing demand. Manufacturers are focusing on scalable production methods to ensure consistent quality and availability. Additionally, regulatory compliance and safety standards are paramount, given the compound's use in sensitive applications like pharmaceuticals and consumer products.

For researchers and industry professionals, understanding the spectroscopic data and analytical methods for 1,4-Dimethyl-3-cyclohexen-1-amine is essential. Techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structural integrity. These analytical tools are critical for ensuring the compound meets the stringent requirements of end-use applications.

In conclusion, 1,4-Dimethyl-3-cyclohexen-1-amine (CAS No. 2885995-04-8) is a multifaceted compound with broad utility across multiple industries. Its unique chemical properties, combined with its applications in pharmaceuticals, green chemistry, and flavor and fragrance, make it a subject of ongoing research and commercial interest. As innovation continues, this compound is poised to play an even more significant role in advancing scientific and industrial progress.